N-(2-fluoro-5-methylphenyl)-N'-1-naphthylthiourea
Overview
Description
N-(2-fluoro-5-methylphenyl)-N'-1-naphthylthiourea, also known as FMeNThU, is a chemical compound commonly used in scientific research. It is a thiourea derivative that has been shown to have various biochemical and physiological effects.
Mechanism of Action
N-(2-fluoro-5-methylphenyl)-N'-1-naphthylthiourea inhibits the activity of enzymes by binding to the active site of the enzyme and preventing substrate binding. It has a high affinity for the active site of tyrosine phosphatases and protein tyrosine kinases, which are important enzymes involved in various signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. This compound has also been shown to regulate glucose metabolism and improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-fluoro-5-methylphenyl)-N'-1-naphthylthiourea in lab experiments is its high affinity for enzymes, which allows for precise inhibition of enzyme activity. However, this compound can also have off-target effects, which can complicate the interpretation of experimental results. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of N-(2-fluoro-5-methylphenyl)-N'-1-naphthylthiourea in scientific research. One area of interest is the study of its potential as a therapeutic agent for the treatment of cancer and inflammation. This compound could also be used to study the role of tyrosine phosphatases and protein tyrosine kinases in various biological processes. Additionally, the development of new fluorescent probes based on this compound could allow for the study of protein-lipid interactions in more detail.
Scientific Research Applications
N-(2-fluoro-5-methylphenyl)-N'-1-naphthylthiourea has been widely used in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of various enzymes, including tyrosine phosphatases and protein tyrosine kinases. This compound has also been used as a fluorescent probe to study the interaction between proteins and lipids.
properties
IUPAC Name |
1-(2-fluoro-5-methylphenyl)-3-naphthalen-1-ylthiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2S/c1-12-9-10-15(19)17(11-12)21-18(22)20-16-8-4-6-13-5-2-3-7-14(13)16/h2-11H,1H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRDPCQFZHNUSCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)NC(=S)NC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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